Cas no 651769-36-7 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, dicyclohexylmethyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, dicyclohexylmethyl ester
• CAS No: 651769-36-7
• MF: C₂₁H₂₈N₄O₂
• MW: 368.47262
• CID: 403312
• PubChem ID: 23540998

Benzoic acid, 4-(1H-tetrazol-5-yl)-, dicyclohexylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, dicyclohexylmethyl ester
• dicyclohexylmethyl 4-(2H-tetrazol-5-yl)benzoate
• 651769-36-7
• DTXSID20634846

• Inchi： InChI=1S/C21H28N4O2/c26-21(18-13-11-17(12-14-18)20-22-24-25-23-20)27-19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h11-16,19H,1-10H2,(H,22,23,24,25)
• InChI Key： DMMCGGUEZOZDOP-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C(C2CCCCC2)OC(=O)C3=CC=C(C=C3)C4=NNN=N4

Computed Properties

• Exact Mass: 368.22144
• Monoisotopic Mass: 368.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76